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Compound of Interest

Compound Name: Benzobicyclon [ISO]

Cat. No.: B12058859

This in-depth technical guide provides a comprehensive overview of the herbicidal agent
Benzobicyclon, with a focus on its core molecular properties, mechanism of action, and
analytical methodologies. The information is tailored for researchers, scientists, and
professionals involved in drug development and related fields.

Core Molecular Data

Quantitative data regarding the molecular properties of Benzobicyclon are summarized below
for clear reference and comparison.

Property Value Source(s)
Molecular Formula C22H10ClO4S2 [1112113114]
Molecular Weight 446.97 g/mol [11[415]
CAS Number 156963-66-5

Appearance Light yellow to brown solid [1]

Mechanism of Action: Pro-herbicide Activation and
HPPD Inhibition

Benzobicyclon functions as a pro-herbicide, meaning it is converted into its active form after
application. In the presence of water, Benzobicyclon undergoes hydrolysis to form
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benzobicyclon hydrolysate. This active metabolite is a potent inhibitor of the enzyme 4-
hydroxyphenylpyruvate dioxygenase (HPPD). The inhibition of HPPD disrupts the biosynthesis
of plastoquinone, a vital cofactor in the carotenoid biosynthesis pathway. This disruption
ultimately leads to the characteristic bleaching of plant tissues, followed by necrosis and death
of the target weed.

Mechanism of action for Benzobicyclon.

Experimental Protocols: Analysis of Benzobicyclon

The quantification of Benzobicyclon and its metabolites in various matrices is crucial for
environmental and residue analysis. A common methodology involves Liquid Chromatography
with tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Extraction from Soil

A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often
employed for the extraction of Benzobicyclon from soil samples.

Extraction: A 10 g soil sample is placed in a 50 mL centrifuge tube. 10 mL of acetonitrile is
added, and the tube is vortexed for 1 minute.

e Salting Out: A salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g
disodium hydrogen citrate sesquihydrate) is added, and the tube is shaken vigorously for 1
minute.

o Centrifugation: The sample is centrifuged at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (e.g., 6
mL) is transferred to a 15 mL centrifuge tube containing d-SPE sorbents (e.g., 900 mg
MgSOa4, 150 mg PSA, 150 mg C18). The tube is vortexed for 1 minute and then centrifuged
at 4000 rpm for 5 minutes.

e Final Extract: The resulting supernatant is filtered through a 0.22 um syringe filter into an
autosampler vial for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS
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o Chromatographic Separation: A C18 reversed-phase column is typically used for separation.
The mobile phase often consists of a gradient of acetonitrile and water, both containing a
small percentage of formic acid (e.g., 0.1%) to improve ionization.

o Mass Spectrometric Detection: A tandem mass spectrometer operating in positive
electrospray ionization (ESI+) mode is used for detection. Multiple Reaction Monitoring
(MRM) is employed for quantification, monitoring specific precursor-to-product ion transitions
for Benzobicyclon and its metabolites.

The workflow for the analytical protocol can be visualized as follows:

Analytical workflow for Benzobicyclon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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